Cas no 2680740-64-9 ((9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate
• CAS No: 2680740-64-9
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 5622438
• PubChem ID: 165921124
• Update Time: 2025-07-23

(9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[5-(hydroxymethyl)-1,3-oxazol-2-yl]carbamate
• EN300-28296471
• 2680740-64-9
• (9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate

• Inchi： 1S/C19H16N2O4/c22-10-12-9-20-18(25-12)21-19(23)24-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-9,17,22H,10-11H2,(H,20,21,23)
• InChI Key： IRIRJXBACSZBOM-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(CO)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 336.11100700g/mol
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate (CAS No. 2680740-64-9)

The compound (9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate, identified by its CAS No. 2680740-64-9, is a specialized chemical entity widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a hydroxymethyl-oxazole moiety, makes it a valuable intermediate in peptide synthesis and drug discovery. This article delves into its properties, applications, and relevance in contemporary scientific advancements, addressing common queries such as "Fmoc-protected oxazole derivatives" and "CAS 2680740-64-9 applications."

In recent years, the demand for Fmoc-based protecting groups has surged due to their pivotal role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "how to use Fmoc-oxazole derivatives in peptide synthesis" or "stability of CAS 2680740-64-9 under acidic conditions," highlighting the compound's significance. The hydroxymethyl functional group further enhances its utility, enabling conjugation with other biomolecules, a topic often explored in forums discussing "bioconjugation techniques 2024."

The oxazole ring in this compound is a heterocyclic scaffold of high interest in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents. Searches like "oxazole derivatives in drug discovery" or "CAS 2680740-64-9 solubility" reflect its relevance. Its CAS No. 2680740-64-9 is frequently cross-referenced in patents and publications, underscoring its industrial and academic value.

From a synthetic perspective, the compound's stability and reactivity are critical. Queries such as "storage conditions for Fmoc-oxazole carbamates" or "handling hygroscopic compounds like 2680740-64-9" are common among laboratory professionals. Proper storage in anhydrous environments at controlled temperatures is recommended to maintain its integrity, aligning with best practices for sensitive intermediates.

Environmental and safety considerations are also paramount. While not classified as hazardous, users often inquire about "eco-friendly disposal of Fmoc derivatives" or "biodegradability of oxazole compounds." Regulatory compliance, such as REACH and FDA guidelines for pharmaceutical intermediates, further drives interest in this compound's profile.

In conclusion, (9H-fluoren-9-yl)methyl N-5-(hydroxymethyl)-1,3-oxazol-2-ylcarbamate (CAS 2680740-64-9) bridges multiple disciplines, from peptide chemistry to drug design. Its versatility and alignment with trending topics like "green chemistry in synthesis" and "high-throughput screening compatible intermediates" ensure its continued prominence in scientific discourse.